Cas no 30904-99-5 (1-(4-chlorophenyl)-3-ethylthiourea)

30904-99-5 structure
Product name:1-(4-chlorophenyl)-3-ethylthiourea
1-(4-chlorophenyl)-3-ethylthiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-(4-chlorophenyl)-N'-ethyl-
- AC1LFNBT
- Ambcb6688978
- CHEMBL444293
- HMS2550I18
- N-(4-chlorophenyl)-N'-ethylthiourea
- N-Aethyl-N'-(4-chlor-phenyl)-thioharnstoff
- N-ethyl-N'-(4-chloro-phenyl)-thiourea
- NSC176347
- 1-(4-chlorophenyl)-3-ethylthiourea
- SMR000270202
- 30904-99-5
- SR-01000241260
- F3035-2437
- DTXSID30355555
- SR-01000241260-1
- MLS000662763
- AKOS003444514
- SCHEMBL8979285
- NSC-176347
-
- Inchi: InChI=1S/C9H11ClN2S/c1-2-11-9(13)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H2,11,12,13)
- InChI Key: HNDPPFMCVAHWCO-UHFFFAOYSA-N
- SMILES: CCNC(NC1=CC=C(Cl)C=C1)=S
Computed Properties
- Exact Mass: 214.03333
- Monoisotopic Mass: 214.0331472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 56.2Ų
Experimental Properties
- PSA: 24.06
1-(4-chlorophenyl)-3-ethylthiourea Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3035-2437-1g |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 95%+ | 1g |
$284.0 | 2023-09-06 | |
TRC | C129806-1g |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 1g |
$ 365.00 | 2022-06-06 | ||
TRC | C129806-100mg |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 100mg |
$ 70.00 | 2022-06-06 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652757-2.5g |
1-(4-Chlorophenyl)-3-ethylthiourea |
30904-99-5 | 98% | 2.5g |
¥11767.00 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652757-500mg |
1-(4-Chlorophenyl)-3-ethylthiourea |
30904-99-5 | 98% | 500mg |
¥5607.00 | 2024-08-02 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1652757-1g |
1-(4-Chlorophenyl)-3-ethylthiourea |
30904-99-5 | 98% | 1g |
¥8407.00 | 2024-08-02 | |
Life Chemicals | F3035-2437-10g |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 95%+ | 10g |
$1193.0 | 2023-09-06 | |
Life Chemicals | F3035-2437-0.25g |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 95%+ | 0.25g |
$255.0 | 2023-09-06 | |
Life Chemicals | F3035-2437-0.5g |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 95%+ | 0.5g |
$269.0 | 2023-09-06 | |
Life Chemicals | F3035-2437-5g |
1-(4-chlorophenyl)-3-ethylthiourea |
30904-99-5 | 95%+ | 5g |
$852.0 | 2023-09-06 |
30904-99-5 (1-(4-chlorophenyl)-3-ethylthiourea) Related Products
- 2171862-45-4(2-(cyclopropylmethyl)-N,N-dimethyl-7H-pyrrolo2,3-dpyrimidin-4-amine)
- 2248348-70-9(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(sulfamoylmethyl)benzoate)
- 2171886-40-9(2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-5-fluorobenzoic acid)
- 934493-92-2(2-Amino-4-methyl-6-ethylaminopyrimidine)
- 449808-50-8(6-(2,4-Difluorophenoxy)-8-methyl-2-(methylsulfonyl)pyrido2,3-dpyrimidin-7(8H)-one)
- 2092628-00-5(4-Methoxy-6-methylpyrazolo[1,5-a]pyrazine-2-carboxylic acid)
- 2097923-92-5(4-[(2-Chlorophenyl)methanesulfonyl]-1-(pyridin-3-yl)piperazin-2-one)
- 1040678-41-8(1-(5-chloro-2-methoxybenzoyl)-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine)
- 1805858-70-1(Ethyl 2-ethoxy-4-(3-methoxy-3-oxopropyl)benzoate)
- 1363404-99-2(2-Methyl-5,6,7,8-tetrahydroimidazo1,2-Apyrazine 2HCl)
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

上海贤鼎生物科技有限公司
Gold Member
CN Supplier
Bulk
